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Compound of Interest

Compound Name: Galanin (swine)

Cat. No.: B14795724

A comprehensive analysis of galanin signaling in swine reveals distinct alterations in diseased
states compared to healthy physiology. This guide provides a comparative overview of these
changes, supported by experimental data from swine models of colitis and uterine
inflammation. The information is intended for researchers, scientists, and drug development
professionals investigating the therapeutic potential of modulating the galanin system.

Galanin Signaling: A Comparative Overview

Galanin is a neuropeptide with diverse functions in the central and peripheral nervous systems,
including roles in inflammation, smooth muscle contraction, and secretion.[1][2] It exerts its
effects through three G protein-coupled receptors: GalR1, GalR2, and GalR3.[3][4] The
activation of these receptors triggers distinct downstream signaling cascades. GalR1 and
GalR3 activation typically leads to the inhibition of adenylyl cyclase and a decrease in cyclic
AMP (cAMP) levels, while GalR2 activation often stimulates phospholipase C, leading to an
increase in intracellular calcium.[2][3]

Dysregulation of the galanin system has been implicated in various pathological conditions.[1]
Studies in swine models provide valuable insights into these changes, leveraging the
physiological and anatomical similarities between pigs and humans.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative studies in
healthy and diseased swine models.
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Table 1: Relative mRNA Expression of Galanin and its Receptors in the Colon of Pigs with
Experimental Colitis[7]
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Healthy Experimental
. Control Colitis
Tissue . .
Target Gene (Relative (Relative Fold Change
Compartment . .
Expression * Expression *
SEM) SEM)
) Mucosa/Submuc
Galanin (GAL) 1.00£0.12 0.45+£0.08 -2.22
osa
Muscular
1.00£0.15 0.80+0.10 -1.25
Membrane
Isolated
1.00+£0.18 0.30 £ 0.06 -3.33
Lymphocytes
Mucosa/Submuc
GalR1 1.00£0.14 0.55+£0.09 -1.82
osa
Muscular
1.00£0.11 0.60 + 0.07 -1.67
Membrane
Isolated
1.00£0.20 0.40 £ 0.08 -2.50
Lymphocytes
Mucosa/Submuc
GalR2 1.00£0.13 0.65+0.10 -1.54
osa
Muscular
1.00£0.16 0.70 £ 0.09 -1.43
Membrane
Isolated
1.00+0.19 0.50 £ 0.07 -2.00
Lymphocytes
Mucosa/Submuc
GalR3 1.00£0.17 0.60 +0.08 -1.67
osa
Muscular
1.00+£0.12 0.65 +0.06 -1.54
Membrane
Isolated
1.00£0.21 0.45 +£0.09 -2.22
Lymphocytes
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Expression levels were normalized to GAPDH expression.

Table 2: Protein Expression of Galanin Receptors in the Myometrium of Pigs with Uterine

Inflammation[5][8]
Uterine
. Healthy Control .
Target Protein . . Inflammation Percent Change
(Relative Density) . .

(Relative Density)

GalR1 1.00 0.60 -40%

GalR2 1.00 1.00 No Change

Protein expression was determined by Western blot analysis.

Experimental Protocols

1.

Experimental Colitis Model[7]

Animal Model: Healthy pigs were experimentally infected with Brachyspira hyodysenteriae to
induce colitis. A control group of healthy animals was also maintained.

Tissue Collection: Samples from the colon were collected and separated into the muscular
membrane and the mucosa/submucosa layer. Lymphocytes were also isolated from the
mucosa/submucosa.

RNA Isolation and Real-Time PCR: Total RNA was extracted from the tissue samples. The
expression levels of galanin, GalR1, GalR2, and GalR3 mRNA were quantified using real-
time PCR. The expression levels were normalized to the housekeeping gene,
glyceraldehyde-6-phosphate dehydrogenase (GAPDH).

. Uterine Inflammation Model[5][8]

Animal Model: Sexually mature gilts were used. Uterine inflammation was induced by
intrauterine infusion of an E. coli suspension. A control group received a saline infusion.

Tissue Collection: Myometrial tissues were collected from both the control and inflamed uteri.
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o Western Blot Analysis: Protein was extracted from the myometrial tissues. The expression
levels of GalR1 and GalR2 proteins were determined by Western blot analysis. The density
of the protein bands was quantified and compared between the healthy and inflamed groups.

Visualizing Galanin Signaling Pathways and
Workflows

Galanin Signaling Pathways

The following diagrams illustrate the general signaling pathways of galanin receptors.
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Click to download full resolution via product page
Caption: General galanin signaling pathways via GalR1, GalR2, and GalR3 receptors.
Experimental Workflow for Colitis Study

This diagram outlines the workflow for the study on experimental colitis in swine.
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Caption: Experimental workflow for analyzing galanin signaling in a swine colitis model.

Logical Relationship of Findings in Uterine Inflammation
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This diagram illustrates the relationship between uterine inflammation and the observed
changes in galanin signaling and uterine contractility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Galanin family peptides: Molecular structure, expression and roles in the neuroendocrine
axis and in the spinal cord - PMC [pmc.ncbi.nim.nih.gov]

2. Physiology, signaling, and pharmacology of galanin peptides and receptors: three decades
of emerging diversity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. An assembly of galanin—galanin receptor signaling network - PMC [pmc.ncbi.nlm.nih.gov]

4. Frontiers | Review: Occurrence and Distribution of Galanin in the Physiological and
Inflammatory States in the Mammalian Gastrointestinal Tract [frontiersin.org]

5. Regulatory Influence of Galanin and GALR1/GALR2 Receptors on Inflamed Uterus
Contractility in Pigs - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b14795724?utm_src=pdf-body-img
https://www.benchchem.com/product/b14795724?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764007/
https://pubmed.ncbi.nlm.nih.gov/25428932/
https://pubmed.ncbi.nlm.nih.gov/25428932/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7990979/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.602070/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2020.602070/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8232690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14795724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

6. Glyphosate-induced changes in the expression of galanin and GALR1, GALR2 and
GALRS receptors in the porcine small intestine wall - PMC [pmc.ncbi.nlm.nih.gov]

e 7.researchgate.net [researchgate.net]

o 8. Regulatory Influence of Galanin and GALR1/GALR2 Receptors on Inflamed Uterus
Contractility in Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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